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yl)acetate

Cat. No.: B14796940

Get Quote

Executive Summary

The molecule Tert-butyl 2-amino-2-(azepan-4-yl)acetate represents a critical class of
constrained non-proteinogenic amino acids. By tethering the aliphatic side chain of lysine or
ornithine into a seven-membered azepane ring, this scaffold restricts conformational freedom,
reducing the entropic penalty of ligand-receptor binding.

This guide analyzes the structural analogs of this core scaffold, focusing on ring-size
modulation (pyrrolidine/piperidine/azepane), regiochemistry (3-yl vs. 4-yl), and their application
in designing protease inhibitors (e.g., Cathepsin K) and peptidomimetics (turn inducers).

Structural Analysis & Pharmacophore Mapping

To understand the utility of the azepan-4-yl scaffold, one must view it as a rigidified mimetic of
basic amino acids. Unlike the flexible side chain of Lysine, the azepane ring locks the nitrogen
atom in a specific spatial vector.
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Comparative Pharmacophores

The transition from linear to cyclic analogs alters the physicochemical profile (

, Lipophilicity, Molecular Volume) and biological recognition.
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Structural Analog Hierarchy

The "analogs" of the title compound are generated by modifying three vectors:

e Ring Size (Contraction/Expansion): Moving from Azepane (7) to Piperidine (6) or Azocane

(8).

o Regioisomerism: Shifting the attachment point from C4 to C3.

» N-Functionalization: Derivatizing the ring nitrogen (Sulfonamides, Ureas, Carbamates).
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Figure 1: Structural relationship between the azepane core and its pharmacophoric analogs.

Rational Design & Therapeutic Applications

The azepan-4-yl glycine scaffold is not merely a spacer; it is a bioactive pharmacophore used
to target enzymes with large, hydrophobic S2/S3 pockets.

Protease Inhibitors (Cathepsin K)

The most prominent application of azepane amino acids is in the design of Cathepsin K
inhibitors for osteoporosis.

Mechanism: The azepane ring occupies the S2 subsite of the cysteine protease. The 7-
membered ring provides a better fit for the broad S2 pocket compared to the 6-membered

piperidine analogs.

Key Analog:Relacatib (SB-462795) utilizes a related azepanone core, but the principle of
using the azepane ring to span the active site is identical.

Design Logic: The tert-butyl ester in the title compound is a precursor.[1] In active drugs, this
is hydrolyzed to the acid (or converted to an amide/nitrile) to interact with the catalytic triad.
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Peptidomimetics (Turn Inducers)

Azepane amino acids act as Turn Inducers in peptide chains.

e -Turns: Incorporating an azepan-4-yl amino acid into a peptide backbone forces the chain
into a kink, mimicking the

-turns found in proteins. This is critical for disrupting protein-protein interactions (PPIs).

o 310-Helices: The bulky 7-membered ring sterically clashes with adjacent residues, restricting

and

torsion angles to helical regions.

Synthetic Methodologies

Synthesizing Tert-butyl 2-amino-2-(azepan-4-yl)acetate requires constructing the 7-
membered ring and establishing the

-amino stereocenter. Two primary routes are recommended: Phase-Transfer Alkylation
(Modular) and Ring-Closing Metathesis (De Novo).

Route A: Phase-Transfer Catalyzed Alkylation
(Recommended)

This route is preferred for generating diverse analogs because it uses a common Glycine
equivalent.

o Electrophile Synthesis: Start with N-Boc-4-hydroxy-azepane (commercially available or from
keto-azepane). Convert OH to lodine (via Tosylate/Mesylate).

» Nucleophile Preparation: Use a Glycine Schiff Base (e.g., O'Donnell's template or
Benzophenone imine of Glycine tert-butyl ester).

o Coupling: Alkylate the Glycine enolate with the Azepane lodide using a Phase Transfer
Catalyst (PTC) like TBAB or a chiral cinchona alkaloid for asymmetric induction.

Route B: Ring-Closing Metathesis (RCM)
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Ideal for creating unsaturated analogs (Azepinyl) which can be hydrogenated to the Azepanyl

core.
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Figure 2: RCM strategy for the synthesis of the 7-membered azepane core.
Experimental Protocols

Protocol 1: Synthesis of Tert-butyl 2-amino-2-(1-(tert-
butoxycarbonyl)azepan-4-yl)acetate

Objective: Synthesis of the protected core scaffold via alkylation. Scale: 10 mmol

Materials:
o Substrate: Tert-butyl N-(diphenylmethylene)glycinate (3.0 g, 10 mmol).

o Electrophile: Tert-butyl 4-iodoazepane-1-carboxylate (3.9 g, 12 mmol).
e Base: Potassium Hydroxide (KOH), 50% ag. solution.
o Catalyst: Tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol).

e Solvent: Toluene (30 mL).

Methodology:

e Setup: In a 100 mL round-bottom flask, dissolve the Glycine imine (Substrate) and the
Azepane lodide (Electrophile) in Toluene.

¢ Initiation: Add TBAB and cool the mixture to 0°C.

o Alkylation: Add 50% aqueous KOH dropwise with vigorous stirring. The biphasic mixture
allows the PTC to shuttle the enolate.
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e Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight. Monitor
by TLC (Hexane/EtOAc 4:1) for the disappearance of the imine.

o Workup: Separate phases. Extract the aqueous layer with Toluene (2 x 15 mL). Wash
combined organics with brine, dry over MgSO4, and concentrate.

o Hydrolysis (Deprotection of Imine): Dissolve the crude oil in THF (20 mL) and add 1N Citric
Acid (10 mL). Stir for 2 hours to cleave the benzophenone imine.

 Purification: Wash with Ether to remove benzophenone. Basify the aqueous layer with
NaHCO3 and extract the product (amine) into EtOAc.

« |solation: Concentrate to yield the crude Tert-butyl 2-amino-2-(1-Boc-azepan-4-yl)acetate.
Purify via column chromatography (DCM/MeOH 95:5).

Validation:
e MS (ESI): Calculated for CL7H32N204 [M+H]+: 329.24.
e 1H NMR: Diagnostic doublet for
-proton at ~3.4 ppm; Azepane multiplet envelope 1.4-1.9 ppm.

Comparison of Analog Properties

The following table contrasts the core azepane scaffold with its closest structural analogs to
guide selection in drug discovery campaigns.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14796940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Conformational

Analog Class Ring Size . Key Application
Bias
o o Glutamate mimetics,
Pyrrolidin-3-yl 5 Rigid Envelope ]
NMDA ligands
GPCR ligands
Piperidin-4-yl 6 Chair (Stable) (Opioids,
Somatostatin)
Protease Inhibitors
Azepan-4-yl (Core) 7 Twist-Chair (Flexible) (Cathepsin), Turn
Mimetics
) o Exploring novel
Azocan-5-yl 8 High Flexibility

chemical space (rare)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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